Cas no 1204742-81-3 (N-(5-chlorothiazolo[5,4-d]pyrimidin-2-yl)acetamide)

• Product Name: N-(5-chlorothiazolo[5,4-d]pyrimidin-2-yl)acetamide
• CAS No: 1204742-81-3
• MF: C₇H₅ClN₄OS
• MW: 228.658797979355
• CID: 5463015
• Update Time: 2025-05-19

N-(5-chlorothiazolo[5,4-d]pyrimidin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chlorothiazolo[5,4-d]pyrimidin-2-yl)acetamide
• N-(5-chloro-[1,3]thiazolo[5,4-d]pyrimidin-2-yl)acetamide
• N-{5-chloro-[1,3]thiazolo[5,4-d]pyrimidin-2-yl}acetamide
• Z3866882770
• N-(5-chloro[1,3]thiazolo[5,4-d]pyrimidin-2-yl)acetamide

• Inchi： 1S/C7H5ClN4OS/c1-3(13)10-7-11-4-2-9-6(8)12-5(4)14-7/h2H,1H3,(H,10,11,13)
• InChI Key： DFRWDPNEJKZMQC-UHFFFAOYSA-N
• SMILES： ClC1=NC=C2C(=N1)SC(NC(C)=O)=N2

Computed Properties

• Exact Mass: 227.9872597 g/mol
• Monoisotopic Mass: 227.9872597 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 228.66
• XLogP3: 1.5
• Topological Polar Surface Area: 96

Additional information on N-(5-chlorothiazolo[5,4-d]pyrimidin-2-yl)acetamide

Professional Introduction to N-(5-chlorothiazolo[5,4-d]pyrimidin-2-yl)acetamide (CAS No. 1204742-81-3)

N-(5-chlorothiazolo[5,4-d]pyrimidin-2-yl)acetamide, identified by the CAS number 1204742-81-3, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the thiazolo[5,4-d]pyrimidine class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications. The presence of a chloro substituent on the thiazole ring and an acetamide moiety at the 2-position of the pyrimidine ring contributes to its unique chemical properties and biological interactions.

The synthesis and characterization of N-(5-chlorothiazolo[5,4-d]pyrimidin-2-yl)acetamide have been extensively studied due to its promising role in drug discovery. The thiazolo[5,4-d]pyrimidine scaffold is a privileged structure in medicinal chemistry, often exhibiting antimicrobial, anti-inflammatory, and anticancer activities. The incorporation of the chloro group enhances the electrophilicity of the ring system, making it more susceptible to nucleophilic attack and facilitating further derivatization for targeted biological studies.

In recent years, significant advancements have been made in understanding the pharmacological effects of N-(5-chlorothiazolo[5,4-d]pyrimidin-2-yl)acetamide. Research has highlighted its potential as an inhibitor of various kinases and enzymes involved in cancer progression. For instance, studies have demonstrated that this compound can interfere with the activity of tyrosine kinases, which are crucial in signal transduction pathways that regulate cell growth and differentiation. The acetamide group at the 2-position of the pyrimidine ring plays a pivotal role in modulating these interactions, contributing to its inhibitory effects.

The structural features of N-(5-chlorothiazolo[5,4-d]pyrimidin-2-yl)acetamide also make it a valuable scaffold for developing novel therapeutic agents. The thiazole ring is known to exhibit significant bioactivity due to its ability to engage with biological targets such as enzymes and receptors. The chloro substituent further enhances this interaction by increasing the compound's lipophilicity and reactivity. These properties have led to its exploration in various preclinical studies aimed at identifying new treatments for chronic diseases.

One of the most compelling aspects of N-(5-chlorothiazolo[5,4-d]pyrimidin-2-yl)acetamide is its potential in oncology research. Preclinical trials have shown that this compound can selectively inhibit the growth of certain cancer cell lines by disrupting critical signaling pathways. The ability to target specific enzymes involved in tumor proliferation has made it a subject of interest for further development into an anticancer drug. Additionally, its mechanism of action suggests that it may have fewer side effects compared to existing chemotherapeutic agents, making it a promising candidate for clinical trials.

The chemical stability and solubility profile of N-(5-chlorothiazolo[5,4-d]pyrimidin-2-yl)acetamide are also important considerations in pharmaceutical development. The compound exhibits good stability under standard storage conditions, ensuring its efficacy over time. Furthermore, its solubility in both aqueous and organic solvents makes it suitable for formulation into various drug delivery systems. This versatility is crucial for optimizing bioavailability and ensuring targeted delivery to affected tissues.

In conclusion, N-(5-chlorothiazolo[5,4-d]pyrimidin-2-yl)acetamide (CAS No. 1204742-81-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities make it a valuable compound for further research and development. As our understanding of its pharmacological effects continues to grow, so does its potential as a therapeutic agent in various medical fields. The ongoing studies into this compound highlight its importance as a cornerstone in modern drug discovery efforts.